Cas no 1805994-88-0 (6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine)

6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine is a versatile pyridine derivative with a unique substitution pattern, featuring both amino and difluoromethyl functional groups. Its structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive compounds. The presence of the difluoromethyl group enhances metabolic stability, while the nitro and amino groups provide reactive sites for further functionalization. This compound is suitable for applications in medicinal chemistry, where its scaffold can be utilized to design inhibitors or modulators targeting specific enzymes or receptors. High purity and well-defined reactivity ensure consistent performance in synthetic workflows.

6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine structure

1805994-88-0 structure

Product Name:6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine

CAS No:1805994-88-0

MF:C₇H₈F₂N₄O₂

MW:218.160827636719

CID:4855568

Update Time:2025-10-28

6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

- 6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine
- Inchi： 1S/C7H8F2N4O2/c8-7(9)6-3(2-10)4(13(14)15)1-5(11)12-6/h1,7H,2,10H2,(H2,11,12)
- InChI Key： CKCVCXDPTCCRSY-UHFFFAOYSA-N
- SMILES： FC(C1C(CN)=C(C=C(N)N=1)[N+](=O)[O-])F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 236
XLogP3: -0.2
Topological Polar Surface Area: 111

6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029066815-1g	6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine	1805994-88-0	97%	1g	$1,549.60	2022-04-01

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Additional information on 6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine

6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine: A Comprehensive Overview

6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine (CAS No. 1805994-88-0) is a highly specialized organic compound with a complex structure and diverse functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine is characterized by a pyridine ring with multiple substituents. The presence of amino groups (-NH₂) at positions 6 and 3, a difluoromethyl group (-CHF₂) at position 2, and a nitro group (-NO₂) at position 4 makes this compound highly versatile. These functional groups not only influence the compound's chemical reactivity but also contribute to its physical properties such as solubility, stability, and electronic behavior.

Recent studies have highlighted the importance of 6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine in the development of advanced materials. Researchers have explored its potential as a building block for constructing heterocyclic compounds with tailored electronic properties. For instance, the amino groups can act as nucleophilic sites for various coupling reactions, while the nitro group can serve as an electron-withdrawing group to modulate the reactivity of the molecule.

The synthesis of 6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine involves a multi-step process that typically begins with the preparation of intermediates such as aminopyridines or fluorinated pyridines. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound.

In terms of applications, 6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine has shown promise in drug discovery efforts. Its unique combination of functional groups makes it an attractive candidate for designing bioactive molecules with specific pharmacological properties. Additionally, this compound has been investigated for its potential use in agrochemicals and industrial catalysts due to its ability to stabilize reactive intermediates during chemical transformations.

Recent research has also focused on understanding the toxicological profile of 6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine. Studies conducted in vitro and in vivo have provided insights into its potential cytotoxicity and genotoxicity. These findings are crucial for assessing its safety profile and determining its suitability for various industrial and therapeutic applications.

In conclusion, 6-Amino-3-(aminomethyl)-2-(difluoromethyl)-4-nitropyridine (CAS No. 1805994-88-0) is a compound with immense potential across multiple disciplines. Its unique structure, versatile functional groups, and promising applications make it a subject of ongoing research interest. As new synthetic methods and application areas continue to emerge, this compound is poised to play an increasingly important role in advancing modern chemistry.